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Compound of Interest |

4-(Benzyloxy)-5-bromo-2-
Compound Name:

chloropyrimidine
CAS No.: 205672-19-1

Cat. No.: B1278120

Get Quote

In the landscape of medicinal chemistry and drug development, the pyrimidine scaffold is a

privileged structure, forming the core of numerous therapeutic agents, including kinase
inhibitors and receptor antagonists.[1][2] Its value lies in its ability to mimic the purine core of
ATP and establish critical hydrogen bonding interactions within biological targets.[2] 4-
(Benzyloxy)-5-bromo-2-chloropyrimidine (CAS No. 205672-19-1) emerges as a particularly
powerful synthetic intermediate.[3] Its design is not accidental; it is a strategic convergence of
three distinct, orthogonally reactive functional groups on a single pyrimidine ring. This guide
provides a comprehensive exploration of this intermediate, detailing its synthesis, reactivity,
and application for researchers, scientists, and drug development professionals.

The molecule's utility is rooted in the differential reactivity of its substituents: a chloro group at
the C2 position, highly activated for nucleophilic aromatic substitution (SNAr); a bromo group at
the C5 position, primed for transition metal-catalyzed cross-coupling reactions; and a benzyloxy
group at the C4 position, which serves as a protecting group for a hydroxy! function.[2][4] This
arrangement allows for a sequential and highly controlled functionalization, enabling the
construction of complex, multi-substituted pyrimidines from a single, versatile starting material.
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Property Value

CAS Number 205672-19-1[3]

Molecular Formula C11HsBrCINz0[3][5]

Molecular Weight 299.55 g/mol [3]

Appearance White to yellow powder or crystals
Melting Point 114°C to 116°CJ[5]

Storage Inert atmosphere, 2-8°C

Synthesis of the Core Intermediate

The most common and logical pathway to 4-(Benzyloxy)-5-bromo-2-chloropyrimidine begins
with a more basic, di-halogenated pyrimidine. The synthesis leverages the differential reactivity
of the halogen atoms on the pyrimidine ring, allowing for a selective substitution. A typical
precursor is 5-bromo-2,4-dichloropyrimidine. The chlorine at the C4 position is generally more
susceptible to nucleophilic substitution than the chlorine at the C2 position. This allows for the
selective introduction of the benzyloxy group at C4.

Experimental Protocol: Synthesis from 5-Bromo-2,4-
dichloropyrimidine

Objective: To synthesize 4-(Benzyloxy)-5-bromo-2-chloropyrimidine via selective
nucleophilic substitution.

Materials:

5-Bromo-2,4-dichloropyrimidine

Benzyl alcohol

Sodium hydride (NaH, 60% dispersion in mineral oil)

Anhydrous Tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH4Cl)
Ethyl acetate
Brine

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Preparation: To a flame-dried, three-neck round-bottom flask under an inert nitrogen
atmosphere, add benzyl alcohol (1.1 equivalents) and anhydrous THF.

Alkoxide Formation: Cool the solution to 0°C in an ice bath. Carefully add sodium hydride
(1.2 equivalents) portion-wise. Allow the mixture to stir at 0°C for 30 minutes, during which
hydrogen gas will evolve.

Nucleophilic Substitution: Prepare a solution of 5-bromo-2,4-dichloropyrimidine (1.0
equivalent) in anhydrous THF. Add this solution dropwise to the stirring sodium benzylate
solution at 0°C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, carefully quench the reaction by slowly adding saturated
aqueous NH4Cl at 0°C. Dilute the mixture with water and transfer to a separatory funnel.

Extraction: Extract the aqueous layer three times with ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous NazSOa4, filter,
and concentrate under reduced pressure.

Final Product: Purify the resulting crude solid by column chromatography on silica gel (using
a hexane/ethyl acetate gradient) to yield 4-(Benzyloxy)-5-bromo-2-chloropyrimidine as a
white or pale yellow solid.
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Caption: Synthetic route to the title compound.

A Triad of Reactivity: Strategic and Sequential
Functionalization

The synthetic power of 4-(Benzyloxy)-5-bromo-2-chloropyrimidine lies in the predictable and
sequential reactivity of its functional groups. This allows for a modular approach to building
complex molecules.

e C2-Chloro Group (The SNAr Site): The chlorine atom at the C2 position is flanked by two
electron-withdrawing nitrogen atoms, rendering this position highly electron-deficient.[2] This
electronic property makes it the primary site for Nucleophilic Aromatic Substitution (SNAr).[2]
This reaction is fundamental for introducing amine-containing fragments that often serve as
hinge-binding motifs in kinase inhibitors.[2] The mechanism is typically depicted as a two-
step addition-elimination process via a Meisenheimer complex, although recent studies
suggest some SNAr reactions may proceed through a concerted mechanism.[6][7]

e C5-Bromo Group (The Cross-Coupling Site): The bromine atom at the C5 position is the
ideal handle for transition metal-catalyzed cross-coupling reactions. In palladium-catalyzed
processes, the reactivity of carbon-halogen bonds follows the general trend of C-1 > C-Br >
C-CL.[8][9] This inherent reactivity difference ensures that reactions like Suzuki, Sonogashira,
or Buchwald-Hartwig aminations can be performed selectively at the C5-bromo position
while leaving the C2-chloro position untouched, provided the conditions are carefully
controlled.[9][10]
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o C4-Benzyloxy Group (The Protected Hydroxyl): The benzyloxy group is a robust protecting
group for the C4-hydroxyl functionality. Its removal, typically via catalytic hydrogenolysis
(e.g., Hz, Pd/C), unmasks a hydroxyl group. This newly revealed functional group can then
participate in further reactions, such as etherification or conversion to a triflate for another
cross-coupling reaction, adding another layer of synthetic versatility.
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Nucleophilic Aromatic Pd-Catalyzed Debenzylation
Substitution (SNAr) Cross-Coupling (Hydrogenolysis)
(Amines, Thiols, Alkoxides) (Suzuki, Sonogashira, etc.) Reveals C4-OH
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Pd(0) Catalytic Cycle

Oxidative
Addition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

